Cas no 84639-20-3 (1H-Indole-2-carboxylic acid, 7-(phenylmethoxy)-, phenyl ester)

84639-20-3 structure
Product name:1H-Indole-2-carboxylic acid, 7-(phenylmethoxy)-, phenyl ester
1H-Indole-2-carboxylic acid, 7-(phenylmethoxy)-, phenyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-2-carboxylic acid, 7-(phenylmethoxy)-, phenyl ester
- phenyl 7-phenylmethoxy-1H-indole-2-carboxylate
- DTXSID40711446
- SCHEMBL10508127
- Phenyl 7-(benzyloxy)-1H-indole-2-carboxylate
- 7-benzyloxyindole-2-carboxylic acid phenyl ester
- 84639-20-3
- WWIACWWKSXPEKU-UHFFFAOYSA-N
-
- Inchi: InChI=1S/C22H17NO3/c24-22(26-18-11-5-2-6-12-18)19-14-17-10-7-13-20(21(17)23-19)25-15-16-8-3-1-4-9-16/h1-14,23H,15H2
- InChI Key: WWIACWWKSXPEKU-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)COC2=CC=CC3=C2NC(=C3)C(=O)OC4=CC=CC=C4
Computed Properties
- Exact Mass: 343.12084340g/mol
- Monoisotopic Mass: 343.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 456
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 51.3Ų
1H-Indole-2-carboxylic acid, 7-(phenylmethoxy)-, phenyl ester Related Literature
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C. Beato,M. S. Fernández,S. Fermani,M. Reggi,A. Neira-Carrillo,A. Rao,G. Falini,J. L. Arias CrystEngComm, 2015,17, 5953-5961
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Eliseo Ruiz,Jordi Cirera,Santiago Alvarez,Claudia Loose,Jens Kortus Chem. Commun., 2008, 52-54
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Seung Kwon Seol,Won Suk Chang,Daeho Kim,Sunshin Jung RSC Adv., 2012,2, 8926-8928
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E. Wandersman,N. Quennouz,M. Fermigier,A. Lindner,O. du Roure Soft Matter, 2010,6, 5715-5719
84639-20-3 (1H-Indole-2-carboxylic acid, 7-(phenylmethoxy)-, phenyl ester) Related Products
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